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Compound of Interest

Compound Name: TAO01

Cat. No.: B1574502

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of TA-01, a potent kinase inhibitor used in laboratory research. The following procedures and
recommendations are designed to ensure the safe handling, use, and disposal of this
compound, fostering a secure research environment.

Compound Information and Hazard Assessment

TA-01 is a derivative of the p38 MAPK inhibitor SB 203580 and is also a potent inhibitor of
Casein Kinase 1 (CK1) and p38 MAPK. It is utilized in research, for example, to induce
cardiomyocyte differentiation.

Chemical and Physical Properties
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Property Value

CAS Number 1784751-18-3
Molecular Formula C20H12F3N3
Molecular Weight 351.3 g/mol
Appearance Solid

Solubility Soluble in DMSO
Storage Store at -20°C

Hazard Identification and Precautionary Measures

There are conflicting safety data sheets regarding the hazards of TA-01. While one supplier
indicates that the substance is not classified as hazardous, another identifies it as causing skin
and eye irritation, and may cause respiratory irritation. In the absence of a harmonized
classification, a conservative approach is mandatory. Therefore, TA-01 should be handled as a
hazardous substance.

GHS Hazard Statements (Precautionary)

Code Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

GHS Precautionary Statements
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Code Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.
P280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
IF INHALED: Remove person to fresh air and
P304+P340

keep comfortable for breathing.

Personal Protective Equipment (PPE)

Based on the potential hazards, the following PPE is mandatory when handling TA-01:

Protection Type Specification Rationale
) Safety glasses with side Protects against splashes and
Eye Protection ) ] )
shields or goggles. airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact.

Body Protection

Laboratory coat.

Protects clothing and skin from

contamination.

Respiratory

Use in a well-ventilated area or  Minimizes inhalation of dust or

under a fume hood. aerosols.

Experimental Protocols: Handling and Preparation

of TA-01 Solution
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Objective: To safely prepare a stock solution of TA-01 for use in cell culture or other
experiments.

Materials:

e TA-01 solid compound

e Dimethyl sulfoxide (DMSO)

e Microcentrifuge tubes

o Calibrated pipettes and sterile, filtered tips

» Vortex mixer

o Personal Protective Equipment (PPE) as specified above
Procedure:

o Preparation: Don the appropriate PPE (lab coat, gloves, and eye protection). Conduct all
work in a certified chemical fume hood or a well-ventilated area.

» Weighing: Tare a clean, empty microcentrifuge tube on a calibrated analytical balance.
Carefully add the desired amount of TA-01 powder to the tube. Record the exact weight.

e Solubilization: Using a calibrated pipette, add the calculated volume of DMSO to the
microcentrifuge tube to achieve the desired stock concentration.

e Mixing: Cap the tube securely and vortex until the solid is completely dissolved. Visually
inspect the solution to ensure there are no undissolved particles.

o Storage: Label the tube clearly with the compound name, concentration, solvent, and date of
preparation. Store the stock solution at -20°C or as recommended by the supplier.

Disposal Plan

Proper disposal of TA-01 and associated waste is critical to prevent environmental
contamination and ensure laboratory safety.
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Waste Segregation and Disposal Steps:
e Solid Waste:
o Contaminated PPE (gloves, etc.): Place in a designated hazardous waste bag.

o Unused TA-01 Powder: Dispose of as hazardous chemical waste in a clearly labeled,
sealed container.

e Liquid Waste:

o Unused TA-01 Stock Solution: Collect in a designated hazardous liquid waste container.
The container must be compatible with the solvent (DMSO).

o Contaminated Culture Media: Depending on institutional guidelines, media containing low
concentrations of TA-01 may need to be collected as hazardous liquid waste. Consult your
institution's Environmental Health and Safety (EHS) department.

e Sharps:

o Contaminated Pipette Tips and Needles: Dispose of in a designated sharps container for
hazardous waste.

Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste," the chemical name (TA-
01), and the associated hazards (e.g., "lrritant”). Store waste containers in a designated
satellite accumulation area until they are collected by EHS.

Signaling Pathway and Experimental Workflow
Diagrams

Wnt/(3-catenin Signaling Pathway

TA-01 has been shown to inhibit Wnt/3-catenin signaling. The following diagram illustrates a
simplified overview of this pathway.
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Caption: Simplified Wnt/p-catenin signaling pathway and the inhibitory point of TA-O1.
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Experimental Workflow for Handling TA-01

The following diagram outlines the key steps for the safe handling and use of TA-01 in a
laboratory setting.
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Caption: Step-by-step workflow for the safe handling of TA-01.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
TA-01]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574502#personal-protective-equipment-for-
handling-ta-01]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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